

Economic and Clinical Outcomes: Nefazodone vs. Imipramine & Fluoxetine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nefazodone

CAS No.: 83366-66-9

Cat. No.: S536934

[Get Quote](#)

The tables below summarize the quantitative findings from the identified studies, which primarily used cost-utility analysis and clinical trials to evaluate the antidepressants.

Table 1: Cost-Effectiveness and Economic Outcomes

Comparison	Context / Model	Key Economic Findings	Source
Nefazodone vs. Imipramine	Lifetime model, Managed Care (US) [1]	Lifetime cost: \$16,669 (Nef) vs. \$15,348 (Imi) ; Cost-effectiveness: \$4,065 per QALY gained for Nefazodone.	
Nefazodone vs. Imipramine	Lifetime model, Primary Care (Canada) [2] [3]	Nefazodone cost \$1,447 less and provided 0.72 more QALYs than Imipramine.	
Nefazodone vs. Imipramine	One-year clinical trial (UK) [4]	Annual cost per patient: £218 (Nef) vs. £254 (Imi) ; Cost per success: £242 (Nef) vs. £323 (Imi) .	
Nefazodone vs. Fluoxetine	Lifetime model, Managed Care (US) [1]	Nefazodone had \$329 fewer costs and 0.06 more QALYs than Fluoxetine.	

Comparison	Context / Model	Key Economic Findings	Source
Nefazodone vs. Fluoxetine	Lifetime model, Primary Care (Canada) [2] [3]	Nefazodone cost \$14 less and provided 0.11 more QALYs than Fluoxetine.	
Fluoxetine vs. Imipramine	Six-month study, Primary Care (Spain) [5] [6]	For Major Depressive Disorder, total costs were significantly lower for Imipramine (€469.66) than Fluoxetine (€1,585.93), with similar effectiveness.	
Fluoxetine vs. Imipramine	Lifetime model, Managed Care (US) [1]	Cost-effectiveness of Fluoxetine vs. Imipramine was \$6,346 per QALY gained.	

Table 2: Clinical Effectiveness and Side Effects

Aspect	Nefazodone	Imipramine	Fluoxetine
Antidepressant Efficacy	Comparable to Imipramine and Fluoxetine [7] [8] [9]	Comparable to Nefazodone and Fluoxetine [7] [5]	Comparable to Nefazodone and Imipramine [8] [5] [9]
Side Effect Profile	Better tolerated, significantly fewer adverse effects and lower dropout rate than Imipramine [7] [10]	More side effects and higher dropout due to adverse events than Nefazodone [7] [10]	-
Impact on Sleep	Improved multiple objective/subjective sleep measures; did not suppress REM sleep [8] [9]	-	Worsened several objective sleep measures (e.g., reduced sleep efficiency, increased awakenings, suppressed REM sleep) [8] [9]

Aspect	Nefazodone	Imipramine	Fluoxetine
Key Factor in Cost-Effectiveness	Higher compliance rates were a major driver of better long-term outcomes and lower costs [1] [2] [3]	Lower drug cost offset by higher rates of discontinuation and side effect management [1] [5]	-

Key Experimental Protocols and Methodologies


The findings in the tables are derived from specific types of clinical and economic studies. Here are the methodologies used in the key research.

Cost-Utility Analysis Model

This methodology was used in several studies to estimate long-term outcomes [1] [2] [3].

- **Objective:** To estimate the lifetime health outcomes and medical costs of different antidepressant treatments from a healthcare system perspective.
- **Method:** A clinical decision analysis model, often a **Markov state-transition model**, was constructed to simulate the patient's journey (e.g., acute treatment, remission, relapse, recovery). The model represents an ideal primary care practice.
- **Data Inputs:**
 - Probabilities of clinical events (treatment response, recurrence, suicide) from published literature and clinical trials.
 - **Compliance rates** for each medication.
 - Medical resource use and costs (e.g., physician visits, medications, hospitalization).
 - **Health utilities** (preferences for health states) obtained from patients with major depression to calculate **Quality-Adjusted Life Years (QALYs)**.
- **Analysis:** Costs and QALYs were discounted (typically at 5%). **Incremental cost-effectiveness ratios (ICERs)**, representing the cost per QALY gained for one treatment over another, were calculated. **Sensitivity analyses** were performed to test the robustness of the model's assumptions.

This methodology is summarized in the following workflow:



[Click to download full resolution via product page](#)

Double-Blind, Randomized Clinical Trials (RCTs)

This is the standard for evaluating the clinical efficacy and safety of medications [7] [8].

- **Objective:** To compare the efficacy and tolerability of **Nefazodone** against active controls (Imipramine, Fluoxetine) and/or placebo.
- **Design:**
 - **Randomized:** Patients are randomly assigned to a treatment group.
 - **Double-Blind:** Neither the patients nor the investigators know which treatment is being administered.
 - **Parallel-Group:** Different groups of patients receive different treatments concurrently.
 - **Duration:** Typically 6-8 weeks for the acute phase, with some studies including a longer continuation phase (up to one year).

- **Participants:** Adult outpatients meeting standardized diagnostic criteria for major depressive disorder (e.g., DSM-III-R, Research Diagnostic Criteria), often with a minimum score on a depression scale like the Hamilton Rating Scale for Depression (HAM-D).
- **Intervention:** Fixed or flexible dosing of the study drugs (e.g., **Nefazodone** 100-500 mg/day, Imipramine 50-250 mg/day, Fluoxetine 20 mg/day).
- **Outcome Measures:**
 - **Primary:** Change from baseline in clinician-rated scales (e.g., HAM-D, Clinical Global Impressions - CGI).
 - **Secondary:** Patient-rated scales, side effect profiles, dropout rates, and specific measures like sleep architecture (polysomnography).

Interpretation and Key Insights

- **Compliance is Crucial:** A consistent finding across economic models is that **higher compliance rates with Nefazodone** (due to its better side effect profile) were a key driver of its long-term cost-effectiveness, despite a higher acquisition cost than tricyclics like Imipramine [1] [2] [3].
- **Context Matters:** Economic conclusions can vary by healthcare setting. While most models found **Nefazodone** cost-effective, one primary care study concluded that **Imipramine was more cost-effective than Fluoxetine** due to similar effectiveness but lower costs [5]. This highlights the importance of context and the types of costs included in the analysis.
- **Consider All Outcomes:** Beyond pure economics, **Nefazodone** demonstrated a significant secondary benefit of **improving sleep parameters** in depressed patients with insomnia, unlike Fluoxetine which could disrupt sleep [8] [9]. This can be an important differentiator in clinical decision-making.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Cost-effectiveness of newer antidepressants compared ... [pubmed.ncbi.nlm.nih.gov]
2. Modelling the Cost Effectiveness of Antidepressant ... [link.springer.com]
3. Modelling the cost effectiveness of antidepressant ... [pubmed.ncbi.nlm.nih.gov]

4. Economic analysis of treating depression with nefazodone ... [pubmed.ncbi.nlm.nih.gov]
5. a six-month randomised study comparing fluoxetine to ... [pubmed.ncbi.nlm.nih.gov]
6. A six-month randomised study comparing fluoxetine to ... [sciencedirect.com]
7. A double-blind comparison of nefazodone, imipramine ... [pubmed.ncbi.nlm.nih.gov]
8. A Double-Blind, 8-week Clinical Trial - PubMed - NIH [pubmed.ncbi.nlm.nih.gov]
9. A Comparison of Nefazodone and Fluoxetine on Mood ... [psychiatrist.com]
10. A comparison of nefazodone, imipramine, and placebo in ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Economic and Clinical Outcomes: Nefazodone vs. Imipramine & Fluoxetine]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b536934#nefazodone-cost-effectiveness-analysis-imipramine-fluoxetine>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com